Cas no 2055849-17-5 ((4R)-2,2-difluoro-8-azaspiro[4.5]decan-4-amine;dihydrochloride)

• Product Name: (4R)-2,2-difluoro-8-azaspiro[4.5]decan-4-amine;dihydrochloride
• CAS No: 2055849-17-5
• MF: C₉H₁₇ClF₂N₂
• MW: 226.694488286972
• MDL: MFCD30530882
• CID: 5192684
• Update Time: 2026-03-05

(4R)-2,2-difluoro-8-azaspiro[4.5]decan-4-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4R)-2,2-difluoro-8-azaspiro[4.5]decan-4-amine
• (4R)-2,2-difluoro-8-azaspiro[4.5]decan-4-amine;dihydrochloride

• MDL： MFCD30530882
• Inchi： 1S/C9H16F2N2.ClH/c10-9(11)5-7(12)8(6-9)1-3-13-4-2-8;/h7,13H,1-6,12H2;1H/t7-;/m1./s1
• InChI Key： QZHAVUSROPBIJG-OGFXRTJISA-N
• SMILES： N[C@@H]1CC(F)(F)CC21CCNCC2.Cl

(4R)-2,2-difluoro-8-azaspiro[4.5]decan-4-amine;dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4R)-2,2-difluoro-8-azaspiro[4.5]decan-4-amine;dihydrochloride

Compound CAS No 2055849-17-5: (4R)-2,2-Difluoro-8-Azaspiro[4.5]Decan-4-Amine; Dihydrochloride

The compound with CAS number 2055849-17-5, commonly referred to as (4R)-2,2-difluoro-8-azaspiro[4.5]decan-4-amine; dihydrochloride, is a highly specialized chemical entity with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The chemical structure of (4R)-2,2-difluoro-8-azaspiro[4.5]decan-4-amine; dihydrochloride is characterized by a spirocyclic framework, which consists of two fused rings: a four-membered ring and a five-membered ring. The presence of the spiro nitrogen atom at the 8-position introduces unique electronic and steric properties, enhancing its binding affinity to target proteins. The two fluorine atoms at the 2-position further modulate the compound's physicochemical properties, such as lipophilicity and solubility, which are critical for its pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of (4R)-2,2-difluoro-8-azaspiro[4.5]decan-4-amine; dihydrochloride with high precision. Molecular docking studies have revealed that this compound exhibits strong binding affinity to several G-protein coupled receptors (GPCRs), particularly those involved in pain signaling pathways. This finding has sparked interest in exploring its potential as a novel analgesic agent.

In addition to its receptor-binding capabilities, (4R)-2,2-difluoro-8-azaspiro[4.5]decan-4-amine; dihydrochloride has demonstrated remarkable selectivity for certain isoforms of serine proteases. This selectivity suggests its potential application in targeted therapies for inflammatory diseases and cancer. Preclinical studies have shown that this compound inhibits specific proteolytic enzymes without affecting other critical cellular processes, thereby minimizing off-target effects.

The synthesis of (4R)-2,2-difluoro-8-Azaspiro[4.5]Decan--amine; dihydrochloride involves a multi-step process that combines advanced organic synthesis techniques with stereochemical control to ensure the correct configuration at the chiral center (R configuration at position 4). The use of enantioselective catalysis has been pivotal in achieving high enantiomeric excess during the synthesis process, which is essential for maintaining the compound's biological activity.

From a pharmacokinetic standpoint, (4R)-2,2-difluoro--spiro-decan--amine; dihydrochloride exhibits favorable absorption and distribution properties in preclinical models. Its ability to permeate biological membranes efficiently makes it an attractive candidate for oral drug delivery systems. Furthermore, recent metabolomic studies have provided insights into its metabolic pathways, revealing that it undergoes phase II conjugation primarily via glucuronidation, which enhances its excretion and reduces systemic toxicity.

Looking ahead, the development of (4R)-2,2-difluoro--spiro-decan--amine; dihydrochloride into a clinical drug candidate hinges on further optimization of its pharmacokinetic profile and safety profile. Ongoing research is focused on identifying optimal dosing regimens and evaluating its long-term efficacy in chronic disease models. The integration of artificial intelligence (AI) tools in drug design is expected to accelerate this process by predicting potential drug-drug interactions and optimizing molecular properties.

In conclusion, (4R)-2,2-difluoro--spiro-decan--amine; dihydrochloride represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an ideal candidate for further exploration in drug discovery programs targeting pain management and inflammatory diseases. As research progresses, this compound has the potential to contribute significantly to the development of next-generation therapeutics.